Cas no 51318-81-1 ( )

• Product Name: &nbsp
• CAS No: 51318-81-1
• MF: C₁₉H₂₃NO₇
• MW: 377.388426065445
• CID: 935171
• PubChem ID: 314877
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-[3,5-dimethoxy-4-(3,4,5-trimethoxyphenoxy)phenyl]acetamide
• NSC235170
• 51318-81-1
• DTXSID80310997
• NSC-235170
•  

• Inchi： 1S/C19H23NO7/c1-11(21)20-12-7-14(22-2)19(15(8-12)23-3)27-13-9-16(24-4)18(26-6)17(10-13)25-5/h7-10H,1-6H3,(H,20,21)
• InChI Key： NKNXUZZXZGMPSO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=C(C=1)OC)OC)OC)C1C(=CC(=CC=1OC)NC(C)=O)OC

Computed Properties

• Exact Mass: 377.14749
• Monoisotopic Mass: 377.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.48